(Z)-7-((3,5-dimethylpiperidin-1-yl)methyl)-6-hydroxy-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[(3,5-dimethylpiperidin-1-yl)methyl]-6-hydroxy-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C21H23NO3S/c1-13-8-14(2)11-22(10-13)12-17-18(23)6-5-16-20(24)19(25-21(16)17)9-15-4-3-7-26-15/h3-7,9,13-14,23H,8,10-12H2,1-2H3/b19-9-
• InChI Key: NCMRWOGLPHBUSW-OCKHKDLRSA-N
• Canonical SMILES: CC1CC(CN(C1)CC2=C(C=CC3=C2OC(=CC4=CC=CS4)C3=O)O)C
• Isomeric SMILES: CC1CC(CN(C1)CC2=C(C=CC3=C2O/C(=C\C4=CC=CS4)/C3=O)O)C
• Molecular Formula: C21H23NO3S
• Molecular Weight: 369.5 g/mol
• CAS No.: 929433-35-2

Description

(Z)-7-((3,5-dimethylpiperidin-1-yl)methyl)-6-hydroxy-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H23NO3S and its molecular weight is 369.48. The purity is usually 95%.
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Scientific Research Applications

Two-Photon Excited Fluorescence Properties

A study focused on the synthesis and properties of aurone derivatives, which are structurally related to benzofurans, demonstrated their potential in two-photon excited fluorescence applications. These compounds exhibit strong yellow-green fluorescence when excited by femtosecond laser pulses, indicating their potential use in bioimaging and photonic materials (Lin Ma et al., 2013).

Antiamnestic and Antihypoxic Activities

Research into bicyclic arenes, which share a benzofuran component, revealed compounds with significant antiamnestic (AA) and antihypoxic (AH) activities. These findings suggest the potential of similar structures in developing treatments for cognitive impairments and conditions related to oxygen deprivation (S. Ono et al., 1995).

Solvent Selection Based on Cohesive Energy Densities

A systematic approach to solvent selection for molecular heterojunction systems involving benzofuran derivatives was detailed. This study offers insights into optimizing solubility and device performance in organic electronics, highlighting the importance of understanding material-solvent interactions (Bright Walker et al., 2011).

Antimicrobial Activity

Compounds incorporating benzofuran and thiophene units were investigated for their antimicrobial properties. The results indicate that certain configurations of these compounds exhibit good antimicrobial activity, pointing towards their potential use in developing new antimicrobial agents (M. Hegab et al., 2009).